Cas no 853917-04-1 (Isoxazole, 4-(4-bromophenyl)-5-(5-ethyl-2,4-dimethoxyphenyl)-)

• Product Name: Isoxazole, 4-(4-bromophenyl)-5-(5-ethyl-2,4-dimethoxyphenyl)-
• CAS No: 853917-04-1
• MF: C₁₉H₁₈BrNO₃
• MW: 388.255124568939
• CID: 4238729
• Update Time: 2025-04-01

Isoxazole, 4-(4-bromophenyl)-5-(5-ethyl-2,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4-(4-bromophenyl)-5-(5-ethyl-2,4-dimethoxyphenyl)-

• Inchi： 1S/C19H18BrNO3/c1-4-12-9-15(18(23-3)10-17(12)22-2)19-16(11-21-24-19)13-5-7-14(20)8-6-13/h5-11H,4H2,1-3H3
• InChI Key： NNKJTPGSMLNYPE-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(CC)=C(OC)C=C2OC)=C(C2=CC=C(Br)C=C2)C=N1

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• Boiling Point: 446.6±45.0 °C(Predicted)
• pka: -3.08±0.50(Predicted)